Cas no 224560-54-7 (2H-Pyran-4-carboxylicacid, 4-aminotetrahydro-2-methyl-, (2R,4S)-rel-)

• Product Name: 2H-Pyran-4-carboxylicacid, 4-aminotetrahydro-2-methyl-, (2R,4S)-rel-
• CAS No: 224560-54-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 244703
• Update Time: 2024-01-26

2H-Pyran-4-carboxylicacid, 4-aminotetrahydro-2-methyl-, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-carboxylicacid, 4-aminotetrahydro-2-methyl-, (2R,4S)-rel-
• 2H-Pyran-4-carboxylicacid,4-aminotetrahydro-2-methyl-,(2R,4S)-rel-(9CI)

• Inchi： 1S/C7H13NO3/c1-5-4-7(8,6(9)10)2-3-11-5/h5H,2-4,8H2,1H3,(H,9,10)/t5-,7+/m1/s1
• InChI Key： CBXFMCCHUYOVIG-VDTYLAMSSA-N
• SMILES： O1CC[C@@](N)(C(O)=O)C[C@H]1C

Computed Properties

• Exact Mass: 159.09
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2